Cas no 172516-15-3 ((3S)-3-Acetoxy-4-pentenoic acid tert-butyl ester)

• Product Name: (3S)-3-Acetoxy-4-pentenoic acid tert-butyl ester
• CAS No: 172516-15-3
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 876550
• Update Time: 2024-03-01

(3S)-3-Acetoxy-4-pentenoic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (3S)-3-acetoxy-4-pentenoic acid tert-butyl ester
• (S)-3-Acetoxy-4-pentenoic acid tert-butyl ester
• (3S)-3-Acetoxy-4-pentenoic acid tert-butyl ester

• Inchi： 1S/C11H18O4/c1-6-9(14-8(2)12)7-10(13)15-11(3,4)5/h6,9H,1,7H2,2-5H3/t9-/m1/s1
• InChI Key： JTNQIAWUXFOHFQ-SECBINFHSA-N
• SMILES： O(C(C[C@@H](C=C)OC(C)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 250
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters